Cas no 2229462-23-9 (3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229462-23-9
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• CID: 6463963
• PubChem ID: 165781654
• Update Time: 2025-10-28

3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1959253
• 2229462-23-9

• Inchi： 1S/C9H10ClF3N2O/c1-4-5(2)14-15-8(10)6(4)3-7(16)9(11,12)13/h7,16H,3H2,1-2H3
• InChI Key： JOFYUUZCVFPXOO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C)N=N1)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 254.0433751g/mol
• Monoisotopic Mass: 254.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46Ų

Additional information on 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229462-23-9)

3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol, identified by its CAS number 2229462-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 3-position and a dimethyl group at the 5,6-positions, combined with a trifluoropropan-2-ol moiety, endows this molecule with unique physicochemical properties and potential pharmacological relevance.

The structural features of 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol make it an intriguing candidate for further investigation in drug discovery. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. In contrast, the hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can influence both solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the chloro-substituted pyridazine ring may interact favorably with enzymes or receptors involved in metabolic pathways, while the dimethylpyridazine core could provide steric hindrance necessary for selective binding. The trifluoropropan-2-ol side chain, with its balance of fluorine atoms and hydroxyl functionality, may serve as a key pharmacophore in modulating biological activity.

In the context of modern drug development, this compound aligns with the growing trend toward rational design based on structure-activity relationships (SAR). The combination of electronic and steric effects from its substituents could make it a versatile scaffold for derivatives targeting neurological disorders, inflammatory conditions, or infectious diseases. Preliminary in silico studies have highlighted its potential as an inhibitor of certain kinases or enzymes implicated in cancer progression.

The synthesis of 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advances in fluorinated compound synthesis have provided new methodologies for introducing the trifluoropropyl moiety, which could streamline production processes. Additionally, modern catalytic techniques may offer more efficient routes to the desired product compared to traditional approaches.

From a medicinal chemistry perspective, this compound exemplifies how structural modifications can fine-tune biological activity. The interplay between electronic effects (e.g., electron-withdrawing fluorine atoms) and steric effects (e.g., bulky dimethyl groups) is critical in determining its interaction profile. Researchers are exploring analogs with varying substituents to identify optimal pharmacological properties while minimizing off-target effects.

Emerging research indicates that derivatives of pyridazine-based compounds exhibit promising activity against resistant bacterial strains due to their ability to disrupt essential metabolic pathways. The unique combination of features in 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-ol suggests it may contribute to addressing antibiotic resistance issues through novel mechanisms. Such findings underscore the importance of exploring structurally diverse compounds in combating global health challenges.

The physicochemical properties of this molecule also warrant attention for formulation development. Its solubility profile can be modulated by derivatization strategies to improve bioavailability or tissue penetration. Furthermore, its stability under various conditions (e.g., pH changes or storage temperatures) is crucial for ensuring therapeutic efficacy throughout its shelf life.

In conclusion,3-(3-chloro-5,6-dimethylpyridazin-4-yli)-1，1，1-trifluoro-propan - 2 - ol (CAS No . 2229462 - 23 - 9) represents a compelling subject for further investigation in pharmaceutical research . Its structural complexity , combined with its potential biological activities , positions it as a valuable building block for developing novel therapeutics . As computational methods continue to evolve , so too will our ability to predict and optimize its pharmacological properties , paving the way for innovative treatments across multiple therapeutic areas .